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Compound of Interest

Compound Name: Norbornene-NHS

Cat. No.: B2448245 Get Quote

The efficacy of a bioorthogonal reaction is primarily determined by its second-order rate

constant (k₂), which indicates the reaction speed at given reactant concentrations. Faster

kinetics are highly desirable, especially when working with low concentrations of biomolecules

in complex biological systems.[2]
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Click Chemistry
Reaction

Reagents

Typical Second-
Order Rate
Constant (k₂)
(M⁻¹s⁻¹)

Key Features

IEDDA
Norbornene +

Tetrazine
0.1 - 10

Good stability;

moderate reaction

kinetics.[4]

trans-Cyclooctene

(TCO) + Tetrazine
10³ - 10⁶

Exceptionally fast

kinetics, ideal for in

vivo applications and

low concentration

labeling.

SPAAC
Dibenzocyclooctyne

(DBCO) + Azide
0.1 - 1

Good kinetics for a

copper-free reaction;

widely used for live-

cell imaging.

Bicyclononyne (BCN)

+ Azide
0.01 - 0.1

Slower than DBCO

but still effective for

many applications;

offers a different

reactivity profile.

Signaling Pathways and Reaction Mechanisms
The following diagrams illustrate the fundamental mechanisms of the IEDDA and SPAAC

reactions.
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Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

Tetrazine (Diene)

Cycloaddition Intermediate

+

Norbornene (Dienophile)

Dihydropyridazine Product

- N₂

N₂ Gas

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Strained Cyclooctyne (e.g., DBCO)

Triazole Product

+

Azide
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General Bioconjugation Workflow

Step 1: Protein Functionalization

Step 2: Bioorthogonal Ligation

Step 3: Analysis

Protein of Interest

Functionalized Protein

+

Alternative-NHS Ester
(TCO, DBCO, BCN)

Complementary Probe
(Tetrazine or Azide)

Final Bioconjugate

+

Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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